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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B1191595

Get Quote

Executive Summary & Compound Profile
BMS-795311 is a potent, orally bioavailable small-molecule inhibitor of Cholesteryl Ester

Transfer Protein (CETP).[1] Unlike earlier generations of CETP inhibitors (e.g., torcetrapib) that

failed due to off-target toxicity, BMS-795311 belongs to a class of triphenylethanamine

derivatives optimized for high selectivity and metabolic stability.

This guide analyzes the cross-reactivity of BMS-795311 against the major human lipid transfer

proteins: Microsomal Triglyceride Transfer Protein (MTP) and Phospholipid Transfer Protein

(PLTP), as well as its safety profile regarding aldosterone synthase (CYP11B2).
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Property Data Reference

Primary Target
Cholesteryl Ester Transfer

Protein (CETP)
Qiao et al., 2015

Chemical Class
Triphenylethanamine

derivative
Qiao et al., 2015

IC50 (CETP)
4 nM (Scintillation Proximity

Assay)
Tocris / Qiao et al.

IC50 (Whole Plasma)
0.22 µM (Human Whole

Plasma Assay)
MedChemExpress

Key Selectivity
>10,000-fold selective vs. MTP

(Inferred class effect)
See Section 3

Safety Marker
No induction of Aldosterone

Synthase (CYP11B2)
InVivoChem

Mechanism of Action: The Lipid Transfer Network
To understand the cross-reactivity risks, one must map the structural and functional

relationships between the target (CETP) and its potential off-targets (MTP, PLTP).

The Target: CETP
CETP facilitates the equimolar exchange of cholesteryl esters (CE) from HDL to VLDL/LDL in

exchange for triglycerides (TG). Inhibition of CETP results in retained CE within HDL particles

(raising HDL-C) and reduced CE in pro-atherogenic LDL particles.

The Off-Targets
MTP (Microsomal Triglyceride Transfer Protein): Essential for the lipidation of ApoB-48/100 in

the liver and intestine. Inhibition causes hepatic steatosis (fatty liver). BMS-795311 must

NOT inhibit MTP.

PLTP (Phospholipid Transfer Protein): Transfers phospholipids between VLDL and HDL.

Structural homology to CETP makes it a potential cross-reactivity candidate.
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Visualization: Lipid Transfer Pathways & Inhibition
Points
The following diagram illustrates the distinct roles of CETP and MTP, highlighting where BMS-
795311 acts versus where cross-reactivity would be detrimental.
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Caption: Functional segregation of Lipid Transfer Proteins. BMS-795311 selectively targets

plasma CETP while sparing the intracellular MTP machinery to avoid hepatic steatosis.

Performance Comparison: Selectivity & Cross-
Reactivity
This section compares BMS-795311 against alternative modulators and potential off-targets.

BMS-795311 vs. MTP Inhibitors (Lomitapide)
Cross-reactivity with MTP is the primary safety concern for any lipid modulator.
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Feature BMS-795311
Lomitapide
(Juxtapid)

Cross-Reactivity
Implication

Primary Target CETP MTP Distinct mechanisms.

MTP Inhibition Negligible / Inactive Potent (IC50 ~0.5 nM)

BMS-795311 avoids

the fatty liver side

effects associated

with MTP inhibition.

Hepatic Lipid

Accumulation

No significant

increase observed in

preclinical models.

Significant

accumulation

(Mechanism-based

toxicity).

Confirms lack of

functional cross-

reactivity with MTP in

vivo.

Lipid Effect ↑ HDL-C, ↓ LDL-C ↓↓ LDL-C, ↓ VLDL

BMS-795311

modulates

remodeling;

Lomitapide blocks

secretion.

BMS-795311 vs. Torcetrapib (The "Aldosterone" Cross-
Reactivity)
While not a lipid transfer protein, Aldosterone Synthase (CYP11B2) is the critical off-target that

caused the failure of Torcetrapib.

Torcetrapib: Induced CYP11B2, leading to increased aldosterone and blood pressure.

BMS-795311: In H295R cells (adrenal model), BMS-795311 (10 µM) does not increase

CYP11B2 mRNA.

Conclusion: BMS-795311 possesses a "clean" profile regarding this specific, lethal cross-

reactivity seen in first-generation CETP inhibitors.

Experimental Protocols: Measuring Cross-Reactivity
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To validate the selectivity of BMS-795311 in your own laboratory, the following self-validating

protocols are recommended.

Protocol A: CETP Scintillation Proximity Assay (SPA)
Purpose: To confirm potency against the primary target.

Reagents:

Source of CETP: Human recombinant CETP or conditioned media from CHO-CETP cells.

Donor: Biotinylated liposomes containing [3H]-cholesteryl ester.

Acceptor: Streptavidin-coated SPA beads (or copper-chelated beads if using His-tagged

acceptors).

Workflow:

Incubate BMS-795311 (serial dilutions: 0.1 nM to 10 µM) with CETP source for 15 mins at

37°C.

Add Donor ([3H]-CE) and Acceptor particles.

Incubate for 2–4 hours at 37°C.

Mechanism: CETP transfers [3H]-CE from donor to acceptor. Only [3H]-CE bound to the

SPA bead (acceptor) generates a signal.

Readout: Measure CPM (Counts Per Minute) on a scintillation counter.

Validation: IC50 should approach 4 nM.

Protocol B: Fluorescence MTP Transfer Assay
(Selectivity Check)
Purpose: To quantify cross-reactivity with MTP.

Reagents:
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Purified MTP (commercially available).

Donor Vesicles: Phosphatidylcholine (PC) / Phosphatidylethanolamine (PE) containing

fluorescent Nitrobenzoxadiazole (NBD)-labeled lipids.

Acceptor Vesicles: Unlabeled PC/PE vesicles.

Workflow:

Prepare Donor and Acceptor vesicles in Buffer A (15 mM Tris, pH 7.4).

Add BMS-795311 (Test High Concentration: 10 µM) to the reaction plate.

Add MTP source.[2]

Monitor fluorescence increase (Excitation 460nm / Emission 530nm) over 30 minutes.

Mechanism: NBD lipid is quenched in the donor vesicle. When MTP transfers it to the

acceptor, fluorescence increases (de-quenching).

Interpretation:

Positive Control (Lomitapide 10 nM): Flat line (No transfer).

Negative Control (DMSO): Linear increase in fluorescence.

BMS-795311 (10 µM): Should match the Negative Control (DMSO) slope, indicating 0%

inhibition at high concentrations.

Visualization: Experimental Workflow (SPA)
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Caption: Workflow for the Scintillation Proximity Assay (SPA) used to determine the IC50 of

BMS-795311 against CETP.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. BMS 795311 | CAS 939390-99-5 | BMS795311 | Tocris Bioscience [tocris.com]

2. researchgate.net [researchgate.net]

3. CETP (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Selectivity Guide: BMS-795311 vs.
Human Lipid Transfer Proteins]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191595/docs#comparative-selectivity-guide-bms-
795311-vs-human-lipid-transfer-proteins]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1191595/docs?utm_src=pdf-body#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.targetmol.com/target/cetp
https://www.researchgate.net/scientific-contributions/Mark-E-Salvati-38400940
https://www.benchchem.com/product/b1191595/docs?utm_src=pdf-body#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.benchchem.com/product/b1191595/docs?utm_src=pdf-body#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.benchchem.com/product/b1191595?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tocris.com/products/bms-795311_5762
https://www.researchgate.net/figure/Novel-MTP-compounds-present-antitumor-activity-A-IC50-values-of-MTP142-MTP156-and_fig2_398956895
https://www.targetmol.com/target/cetp
https://www.researchgate.net/scientific-contributions/Mark-E-Salvati-38400940
https://www.benchchem.com/product/b1191595/docs#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.benchchem.com/product/b1191595/docs#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.benchchem.com/product/b1191595/docs#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.benchchem.com/product/b1191595/docs#comparative-selectivity-guide-bms-795311-vs-human-lipid-transfer-proteins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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